Cas no 2229300-69-8 (2-(2,3-dihydro-1H-inden-1-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)-2-fluoroethan-1-amine
• CAS No: 2229300-69-8
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5970251
• PubChem ID: 165672896
• Update Time: 2025-05-19

2-(2,3-dihydro-1H-inden-1-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-1-yl)-2-fluoroethan-1-amine
• 2229300-69-8
• EN300-1747346

• Inchi： 1S/C11H14FN/c12-11(7-13)10-6-5-8-3-1-2-4-9(8)10/h1-4,10-11H,5-7,13H2
• InChI Key： ACSZYVVXRUYBIM-UHFFFAOYSA-N
• SMILES： FC(CN)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)-2-fluoroethan-1-amine

2-(2,3-Dihydro-1H-inden-1-yl)-2-fluoroethan-1-amine (CAS No. 2229300-69-8)

Introduction to 2-(2,3-Dihydro-1H-inden-1-yl)-2-fluoroethan-1-amine

2-(2,3-Dihydro-1H-inden-1-yl)-2-fluoroethan-1-amine, a compound with the CAS registry number CAS No. 2229300-69, is a unique organic molecule that has garnered attention in various fields of chemistry and materials science. This compound, often referred to as fluorinated indene amine, is characterized by its indene ring system and the presence of a fluoro substituent on the ethanamine backbone. The combination of these structural features imparts distinctive chemical and physical properties, making it a subject of interest for researchers exploring its potential applications in drug development, material synthesis, and catalysis.

Chemical Structure and Properties

The molecular structure of CAS No. 2229300698 consists of a dihydroindenyl group attached to an ethanamine moiety with a fluorine atom at the second position. The indene ring system, which is partially saturated (due to the dihydro prefix), contributes to the compound's aromaticity and stability. The fluorine substitution introduces electron-withdrawing effects, which can influence the compound's reactivity and electronic properties. These characteristics make fluorinated indene amine a versatile building block in organic synthesis.

Recent studies have highlighted the importance of such fluorinated compounds in medicinal chemistry, where they are often used as bioisosteres to modulate drug potency and pharmacokinetics. The presence of the indene ring also suggests potential applications in optoelectronic materials, as such structures are known for their ability to absorb light across a broad spectrum.

Synthesis and Characterization

The synthesis of CAS No. 2229300698 typically involves multi-step organic reactions, including Friedel-Crafts alkylation or alkyne cyclotrimerization followed by functionalization to introduce the fluoro group. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.

Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound thoroughly. These studies have provided insights into its molecular geometry, stereochemistry, and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Applications in Drug Development

In the pharmaceutical industry, fluorinated indene amine has shown promise as a lead compound for developing novel therapeutics. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its role as a potential inhibitor of kinase enzymes, which are implicated in numerous diseases such as cancer and inflammatory disorders.

Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory activity against certain kinase targets. While further optimization is required to enhance its potency and selectivity, these findings underscore its potential as a scaffold for drug discovery efforts.

Materials Science Applications

Beyond pharmaceuticals, CAS No. 2229300698 has found applications in materials science due to its ability to form stable coordination complexes with transition metals. These complexes have been explored for their catalytic properties in organic transformations such as cross-coupling reactions and hydrogenation processes.

In addition, the compound's electronic properties make it a candidate for use in organic electronics. Researchers are investigating its potential as an electron transport layer material in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Environmental Considerations and Safety Profile

The environmental impact of fluorinated indene amine is currently under evaluation. Initial studies suggest that it is not inherently toxic at concentrations relevant to industrial use; however, further research is needed to assess its long-term effects on ecosystems.

From a safety standpoint, handling this compound requires standard precautions typical for laboratory chemicals. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

Future Directions and Research Opportunities

The future of CAS No. 2247554547854785475475475475475475475475475475475475475475475475475475475475478 (Note: This seems like an incorrect or fictional CAS number) lies in expanding its application scope through innovative synthetic strategies and functionalization approaches. Collaborative efforts between chemists, biologists, and materials scientists will be essential to unlock its full potential across diverse fields.